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Compound of Interest

Compound Name: N-Naphthalen-2-yl-isobutyramide

Cat. No.: B1622592 Get Quote

Disclaimer: No official Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for N-
Naphthalen-2-yl-isobutyramide (CAS No. 71182-40-6) is publicly available. This document

has been compiled from available chemical data and safety information for structurally related

compounds, particularly its precursor 2-Naphthylamine, a known human carcinogen.[1][2][3]

The information herein should be used as a precautionary guide for trained research personnel

only. All handling of this compound should be conducted with extreme caution in a controlled

laboratory setting.

This technical guide provides an in-depth overview of the known properties, extrapolated

hazards, and recommended handling procedures for N-Naphthalen-2-yl-isobutyramide,

designed for researchers, scientists, and professionals in drug development.

Section 1: Chemical Product and Company
Identification

Product Name N-Naphthalen-2-yl-isobutyramide

Synonyms Propanamide, 2-methyl-N-2-naphthalenyl-

CAS Number 71182-40-6[4][5]

Molecular Formula C₁₄H₁₅NO[4][5]

Molecular Weight 213.27 g/mol [4]

Chemical Structure N-(2-naphthyl)isobutyramide
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Section 2: Hazard(s) Identification
Emergency Overview: The toxicological properties of N-Naphthalen-2-yl-isobutyramide have

not been fully investigated. However, it is a derivative of 2-Naphthylamine, a substance

classified as a known human carcinogen by multiple regulatory agencies.[1][2] Therefore, this

compound must be treated as a potential carcinogen and a substance of high toxicity. It may be

harmful if swallowed, inhaled, or absorbed through the skin. It is presumed to cause serious

eye irritation and may cause skin and respiratory irritation.

GHS Classification (Presumed, based on 2-Naphthylamine):

Acute Toxicity, Oral (Category 4)[6]

Carcinogenicity (Category 1A/1B)[1][2][6]

Serious Eye Damage/Eye Irritation (Category 2)

Skin Corrosion/Irritation (Category 2)

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System

Hazardous to the Aquatic Environment, Chronic (Category 2)[6]

Pictograms (Presumed): Health Hazard, Irritant, Environmental Hazard

Signal Word (Presumed): Danger

Hazard Statements (Presumed):

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H350: May cause cancer.[1][6]
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H411: Toxic to aquatic life with long-lasting effects.[6]

Precautionary Statements:

P201: Obtain special instructions before use.

P202: Do not handle until all safety precautions have been read and understood.

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P273: Avoid release to the environment.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P308+P313: IF exposed or concerned: Get medical advice/attention.

Section 3: Composition/Information on Ingredients
Component CAS Number Percentage

N-Naphthalen-2-yl-

isobutyramide
71182-40-6

>98% (Typical purity for

research chemicals)

Section 4: First-Aid Measures
Immediate medical attention is required in case of exposure.
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Exposure Route First-Aid Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Call a physician

immediately.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Wash affected area with

soap and water. Get medical attention

immediately.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Get medical attention

immediately.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Call a physician or poison

control center immediately.

First-Aid Logical Workflow
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Initial Assessment

First-Aid Actions

Medical Attention

Exposure Occurs Assess Exposure Route

Move to Fresh Air
Provide Oxygen/CPR if needed Inhalation 

Remove Contaminated Clothing
Flush with Water for 15 min

 Skin Contact 

Flush Eyes with Water
for 15 min

 Eye Contact 

Do NOT Induce Vomiting
Rinse Mouth

 Ingestion 

Seek Immediate
Medical Attention
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Spill Occurs

Evacuate Immediate Area
Notify Others

Assess Spill Size & Risk
Consult SDS

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

 Minor Spill
Personnel Trained 

Call Emergency Response
(EHS)

 Major Spill
Unknown Substance

Fire/Injury 

Contain Spill
Cover with inert absorbent material

(e.g., vermiculite, sand)

Carefully sweep/scoop up material
Place in a sealed container for disposal

Avoid creating dust

Clean spill area with soap and water
Collect cleaning materials for disposal

Label container as Hazardous Waste
Dispose of according to regulations
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Hazard Identification (Presumed)

Control Measures

Required PPE

Task: Handling N-Naphthalen-2-yl-isobutyramide

Inhalation Hazard
(Dust, Aerosol)

Skin Contact Hazard
(Irritation, Absorption)

Eye Contact Hazard
(Serious Irritation) Carcinogenicity

Engineering Control:
Chemical Fume HoodPersonal Protective Equipment (PPE) Administrative Control:

SOPs, Training

Respiratory Protection:
NIOSH-approved respirator

Hand Protection:
Nitrile gloves

Eye Protection:
Chemical safety goggles

Body Protection:
Lab coat, closed-toe shoes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Naphthalen-2-yl-isobutyramide: A Technical Safety
and Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1622592#n-naphthalen-2-yl-isobutyramide-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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